6-methyl-5H-benzo[b][1,6]naphthyridin-10-one

• IUPAC Name: 6-methyl-5H-benzo[b][1,6]naphthyridin-10-one
• InChI: InChI=1S/C13H10N2O/c1-8-3-2-4-9-12(8)15-11-5-6-14-7-10(11)13(9)16/h2-7H,1H3,(H,15,16)
• InChI Key: XESGCZVTAMZXMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=O)C3=C(N2)C=CN=C3
• Molecular Formula: C13H10N2O
• Molecular Weight: 210.23 g/mol

Description

“6-methyl-5H-benzo[b][1,6]naphthyridin-10-one” is a compound that belongs to the 1,6-naphthyridines class. This class of compounds is known for their pharmacological activity, with a variety of applications such as anticancer, anti-human immunodeficiency virus (HIV), anti-microbial, analgesic, anti-inflammatory, and anti-oxidant activities.

Synthesis Analysis

The synthesis of 1,6-naphthyridines, including “this compound”, has been a topic of interest in the field of synthetic and medicinal chemistry. Although recent synthetic developments have paved a path to a wide range of functionalized 1,6-naphthyridines, a complete correlation of synthesis with biological activity remains elusive.

Molecular Structure Analysis

The molecular structure of “this compound” is derived from the fusion of two pyridines through two adjacent carbon atoms, making it a naphthalene analog of pyridine with one nitrogen atom in each ring.

Chemical Reactions Analysis

The chemical reactivity of 1,6-naphthyridines has been studied extensively. These compounds can react with electrophilic or nucleophilic reagents, undergo oxidations, reductions, cross-coupling reactions, modification of side chains, or formation of metal complexes.

Future Directions

The future directions for the study of 1,6-naphthyridines, including “6-methyl-5H-benzo[b][1,6]naphthyridin-10-one”, could involve further exploration of their synthesis and biological applications. There is a burgeoning interest in these compounds due to their pharmacological activity and potential applications in medicinal chemistry.